Cas no 148257-48-1 (2-[(2-methyl-imidazol-1-yl)methyl]pyridine)

• Product Name: 2-[(2-methyl-imidazol-1-yl)methyl]pyridine
• CAS No: 148257-48-1
• MF: C₁₀H₁₁N₃
• MW: 173.214441537857
• CID: 2121691
• PubChem ID: 10313324
• Update Time: 2025-05-24

2-[(2-methyl-imidazol-1-yl)methyl]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-[(2-methyl-imidazol-1-yl)methyl]pyridine
• starbld0037208
• 2-[(2-methyl-1h-imidazol-1-yl)methyl]pyridine
• NDD-094
• DB-337989
• EN300-5041320
• UNII-V048CF9R53
• SCHEMBL3925521
• YFA25748
• V048CF9R53
• Pyridine, 2-((2-methyl-1H-imidazol-1-yl)methyl)-
• 2-(2-Methyl-1-imidazolylmethyl)pyridine
• NDD 094 BASE
• AKOS013122869
• Ndd-094(freebase)
• CS-0250310
• 148257-48-1
• SDZ-NDD-094
• 828-524-2
• 2-(2-Methylimidazol-1-ylmethyl)pyridine
• G58802
• NDD-094 BASE
• 2-[(2-methylimidazol-1-yl)methyl]pyridine
• Z1157796715
• 2-(2-Methyl-imidazol-1-ylmethyl)-pyridine
• 2-((2-methyl-1H-imidazol-1-yl)methyl)pyridine

• Inchi： 1S/C10H11N3/c1-9-11-6-7-13(9)8-10-4-2-3-5-12-10/h2-7H,8H2,1H3
• InChI Key： CTUICISGLKIJLG-UHFFFAOYSA-N
• SMILES： N1(C=CN=C1C)CC1C=CC=CN=1

Computed Properties

• Exact Mass: 173.095297364Da
• Monoisotopic Mass: 173.095297364Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 30.7Ų

Additional information on 2-[(2-methyl-imidazol-1-yl)methyl]pyridine

Chemical Profile: 2-[(2-Methyl-imidazol-1-yl)methyl]pyridine (CAS No. 148257-48-1)

The compound 2-[(2-methyl-imidazol-1-yl)methyl]pyridine, identified by the CAS registry number CAS No. 148257-48-1, is a heterocyclic aromatic compound with significant potential in various chemical and pharmaceutical applications. This compound is a derivative of pyridine, a six-membered aromatic ring with one nitrogen atom, and an imidazole moiety, which is a five-membered ring containing two nitrogen atoms. The presence of the methyl group on the imidazole ring adds to the compound's structural complexity and functional versatility.

The synthesis of 2-[(2-methyl-imidazol-1-yl)methyl]pyridine typically involves multi-step organic reactions, often utilizing coupling agents or transition metal catalysts to facilitate the formation of the carbon-nitrogen bonds. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. Researchers have also explored green chemistry approaches, such as using microwave-assisted synthesis or solvent-free conditions, to enhance the sustainability of this compound's production.

In terms of chemical properties, 2-[(2-methyl-imidazol-1-yl)methyl]pyridine exhibits strong fluorescence under UV light due to its conjugated aromatic system, making it a promising candidate for fluorescent labeling in biochemistry and materials science. Its ability to act as both an electron donor and acceptor in redox reactions has also been leveraged in the development of new electrochemical sensors and energy storage devices.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in targeting protein-protein interactions (PPIs). The imidazole moiety is known to bind metal ions, which can be exploited to design inhibitors for metalloenzymes or metal-dependent signaling pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of CAS No. 148257-48-1 could inhibit the activity of human topoisomerase IIα, a key enzyme involved in DNA replication and repair.

Beyond its pharmaceutical applications, imidazole-containing heterocycles like this compound are being investigated for their role in organic electronics. Their ability to form stable charge transfer complexes makes them suitable for use in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). A 2023 paper in Nature Communications reported that films of pyridine derivatives, including this compound, exhibited high carrier mobility when doped with iodine, suggesting their potential for next-generation electronic devices.

The environmental impact of synthesizing and using this compound has also come under scrutiny. Researchers are exploring ways to minimize waste generation during its production by implementing atom-economical reactions or recycling byproducts. Additionally, studies on its biodegradability are underway to ensure that its use does not pose long-term risks to ecosystems.

In conclusion, CAS No. 148257-48-1, or 2-[(2-methyl-imidazol-1-yl)methyl]pyridine, stands at the intersection of organic synthesis, materials science, and pharmacology. Its unique chemical properties and versatile structure continue to inspire innovative applications across multiple disciplines. As research progresses, this compound is expected to play an increasingly important role in advancing both scientific understanding and technological development.